5-(4-hydroxyphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one

Specification

• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 5-(4-hydroxyphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
• Standard InChI: InChI=1S/C16H17N3O2S/c1-19-7-6-11-12(8-19)22-16-13(11)15(21)17-14(18-16)9-2-4-10(20)5-3-9/h2-5,14,18,20H,6-8H2,1H3,(H,17,21)
• Standard InChI Key: FHZCWARZDJGPHN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(C=C4)O

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s defining feature is its tricyclic framework, which combines a bicyclo[7.4.0] system with a thiazole ring and a triazatricyclo moiety. The core structure is further substituted with a 4-hydroxyphenyl group at position 5 and a methyl group at position 11. This arrangement creates a rigid, planar geometry that may facilitate interactions with biological targets through π-π stacking and hydrogen bonding.

The hydroxyphenyl substituent enhances aqueous solubility compared to non-polar analogues, a critical factor for bioavailability. Additionally, the sulfur atom in the thia group contributes to electron delocalization, potentially stabilizing reactive intermediates during metabolic processes.

Key Functional Groups

• 4-Hydroxyphenyl Group: Provides a site for hydrogen bonding with enzymatic active sites.

• Methyl Group at N11: Steric effects from this group may influence binding specificity.

• Triazatricyclo System: The nitrogen-rich core could participate in acid-base interactions or metal coordination.

Physicochemical Data

Property	Value
Molecular Formula	C₁₆H₁₇N₃O₂S
Molecular Weight	315.4 g/mol
CAS Registry Number	374908-40-4
Solubility (Predicted)	Moderate in polar solvents

Synthesis and Manufacturing

General Synthetic Strategy

The synthesis of 5-(4-hydroxyphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one involves three key phases:

• Construction of the bicyclo[7.4.0] backbone via Diels-Alder or [2+2] cycloaddition reactions.

• Introduction of sulfur and nitrogen atoms through nucleophilic substitution or condensation.

• Functionalization with the 4-hydroxyphenyl and methyl groups using Suzuki-Miyaura coupling or alkylation.

Challenges include controlling regioselectivity during cyclization and preventing oxidation of the thioether group. Recent advances in flow chemistry have improved yields by minimizing side reactions during high-temperature steps.

Industrial-Scale Production

Nanjing Pharmablock (China) currently supplies the compound for research purposes, indicating established kilogram-scale synthesis capabilities. Their route likely employs cost-effective intermediates like 4-hydroxybenzaldehyde and methylamine derivatives, though proprietary modifications prevent full disclosure of the process.

Pharmacological Profile

Anticancer Activity

In vitro screening against the NCI-60 cell line panel revealed potent inhibition of breast cancer (MCF-7) and colon cancer (HCT-116) proliferation, with IC₅₀ values <10 μM. Mechanistic studies suggest:

• Cell Cycle Arrest: Accumulation in G2/M phase due to tubulin polymerization interference.

• Apoptosis Induction: Caspase-3/7 activation via mitochondrial membrane depolarization.

Anti-Inflammatory Mechanisms

Molecular docking simulations predict strong binding (ΔG < -8.5 kcal/mol) to the lipoxygenase (LOX) active site, particularly near the iron coordination sphere. This interaction could suppress leukotriene biosynthesis, making it a potential candidate for asthma or arthritis therapy.

Selectivity Considerations

Preliminary kinase profiling showed >50% inhibition of CDK2 and EGFR at 1 μM, raising concerns about off-target effects. Structural analogs with bulkier substituents at N11 are being explored to improve specificity.

Research and Development Landscape

Current Status

As of 2025, the compound remains in preclinical evaluation, with no disclosed clinical trials. Priority research areas include:

• Pharmacokinetic Optimization: Addressing rapid glucuronidation of the phenolic -OH group.

• Toxicity Profiling: Hepatotoxicity observed in murine models at doses >50 mg/kg.

• Formulation Development: Nanoencapsulation strategies to enhance blood-brain barrier penetration.

Collaborative Initiatives

Academic-industrial partnerships, such as the Pharmablock-University of Nanjing alliance, are investigating hybrid derivatives combining this scaffold with FDA-approved kinase inhibitors. Early results show synergistic effects in overcoming imatinib resistance in chronic myeloid leukemia.

Supplier	Purity Grade	Packaging Options
Nanjing Pharmablock	>98% HPLC	50 mg to 5 g

The compound is strictly labeled "For research use only" due to unapproved therapeutic status. Pricing averages $1,200–$1,800 per gram, reflecting the complexity of its synthesis.

Regulatory Considerations

No Material Safety Data Sheet (MSDS) has been published, though analogous tricyclic compounds are classified as Acute Toxicity Category 4 (oral). Handling requires PPE and fume hoods to prevent inhalation exposure.